Cas no 51282-74-7 (Benzoic acid, 5-(2-chloro-4-nitrophenoxy)-2-nitro-, methyl ester)

Benzoic acid, 5-(2-chloro-4-nitrophenoxy)-2-nitro-, methyl ester structure
51282-74-7 structure
Product name:Benzoic acid, 5-(2-chloro-4-nitrophenoxy)-2-nitro-, methyl ester
CAS No:51282-74-7
MF:C14H9ClN2O7
MW:352.6834628582
CID:362657
PubChem ID:13672770

Benzoic acid, 5-(2-chloro-4-nitrophenoxy)-2-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 5-(2-chloro-4-nitrophenoxy)-2-nitro-, methyl ester
    • methyl 5-(2-chloro-4-nitrophenoxy)-2-nitrobenzoate
    • 51282-74-7
    • DTXSID30546380
    • SCHEMBL10789320
    • Inchi: InChI=1S/C14H9ClN2O7/c1-23-14(18)10-7-9(3-4-12(10)17(21)22)24-13-5-2-8(16(19)20)6-11(13)15/h2-7H,1H3
    • InChI Key: YYPROPZIMSDQFO-UHFFFAOYSA-N
    • SMILES: COC(C1=CC(OC2=CC=C([N+]([O-])=O)C=C2Cl)=CC=C1[N+]([O-])=O)=O

Computed Properties

  • Exact Mass: 352.00987
  • Monoisotopic Mass: 352.0098283g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 493
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 127Ų

Experimental Properties

  • PSA: 121.81

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